N-(4-sec-butylphenyl)-2-(4-chlorophenyl)acetamide

• IUPAC Name: N-(4-butan-2-ylphenyl)-2-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C18H20ClNO/c1-3-13(2)15-6-10-17(11-7-15)20-18(21)12-14-4-8-16(19)9-5-14/h4-11,13H,3,12H2,1-2H3,(H,20,21)
• InChI Key: DBLMAKZSCAYESR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C18H20ClNO
• Molecular Weight: 301.8 g/mol

Description

N-(4-sec-butylphenyl)-2-(4-chlorophenyl)acetamide, commonly known as Baclofen, is a chemical compound that belongs to the class of drugs known as muscle relaxants. It is used to treat muscle spasticity, which is a condition where muscles become stiff and difficult to control. Baclofen is a GABA-B receptor agonist, which means that it binds to and activates GABA-B receptors in the brain and spinal cord. This leads to a decrease in the release of certain neurotransmitters, which in turn reduces muscle spasticity.

Mechanism of Action

Baclofen works by binding to and activating GABA-B receptors in the brain and spinal cord. This leads to a decrease in the release of certain neurotransmitters, including glutamate, which is involved in the development of muscle spasticity. Baclofen also has an inhibitory effect on the release of norepinephrine, which is involved in the regulation of muscle tone.
Biochemical and Physiological Effects:
Baclofen has been shown to have a number of biochemical and physiological effects in the body. It has been shown to reduce the release of excitatory neurotransmitters, increase the release of inhibitory neurotransmitters, and reduce the excitability of motor neurons. Baclofen has also been shown to increase the release of growth hormone, which is important for the repair and regeneration of tissues.

Advantages and Limitations for Lab Experiments

Baclofen has a number of advantages for use in lab experiments. It has a well-defined mechanism of action, is relatively easy to synthesize, and has been extensively studied in both animal and human models. However, there are also limitations to its use in lab experiments. Baclofen can have off-target effects, and its effects can be dose-dependent and vary depending on the route of administration.

Future Directions

There are a number of potential future directions for research on Baclofen. One area of interest is the potential use of Baclofen in the treatment of anxiety disorders, including post-traumatic stress disorder (PTSD). Another area of interest is the potential use of Baclofen in the treatment of chronic pain, particularly neuropathic pain. Additionally, there is ongoing research into the development of new GABA-B receptor agonists with improved pharmacological properties.

Synthesis Methods

The synthesis of Baclofen involves the reaction of 4-chlorobenzoyl chloride with 4-sec-butylphenol in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with ethyl acetate to form Baclofen.

Scientific Research Applications

Baclofen has been extensively studied for its potential therapeutic applications in a variety of neurological and psychiatric disorders. It has been shown to be effective in the treatment of spasticity associated with multiple sclerosis, cerebral palsy, and spinal cord injury. Baclofen has also been studied for its potential use in the treatment of alcohol and drug addiction, anxiety disorders, and chronic pain.